Cas no 313339-98-9 (3,5-dichloro-6-(2-hydroxypropan-2-yl)pyrazine-2-carboxamide)

• Product Name: 3,5-dichloro-6-(2-hydroxypropan-2-yl)pyrazine-2-carboxamide
• CAS No: 313339-98-9
• MF: C₈H₉Cl₂N₃O₂
• MW: 250.081959486008
• CID: 2105853
• Update Time: 2023-11-19

3,5-dichloro-6-(2-hydroxypropan-2-yl)pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-6-(2-hydroxypropan-2-yl)pyrazine-2-carboxamide
• XZAUPWBEZGOETH-UHFFFAOYSA-N
• 3,5-dichloro-6-(1-hydroxy-1-methylethyl)pyrazine-2-carboxamide
• CID 86662050
• 2-Pyrazinecarboxamide, 3,5-dichloro-6-(1-hydroxy-1-methylethyl)-

• Inchi： 1S/C8H9Cl2N3O2/c1-8(2,15)4-6(10)13-5(9)3(12-4)7(11)14/h15H,1-2H3,(H2,11,14)
• InChI Key： XZAUPWBEZGOETH-UHFFFAOYSA-N
• SMILES： ClC1C(C(C)(C)O)=NC(C(N)=O)=C(N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Topological Polar Surface Area: 89.1

Experimental Properties

• Density: 1.504±0.06 g/cm3(Predicted)
• Boiling Point: 345.6±42.0 °C(Predicted)
• pka: 11.65±0.29(Predicted)